2-Amino-5-(4-formylphenyl)pyridine-4-carboxylic acid
Catalog No.
S6674191
CAS No.
1261945-64-5
M.F
C13H10N2O3
M. Wt
242.23 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
1261945-64-5
Product Name
2-Amino-5-(4-formylphenyl)pyridine-4-carboxylic acid
IUPAC Name
2-amino-5-(4-formylphenyl)pyridine-4-carboxylic acid
Molecular Formula
C13H10N2O3
Molecular Weight
242.23 g/mol
InChI
InChI=1S/C13H10N2O3/c14-12-5-10(13(17)18)11(6-15-12)9-3-1-8(7-16)2-4-9/h1-7H,(H2,14,15)(H,17,18)
InChI Key
XHWCWYRFGIRAHL-UHFFFAOYSA-N
SMILES
C1=CC(=CC=C1C=O)C2=CN=C(C=C2C(=O)O)N
Canonical SMILES
C1=CC(=CC=C1C=O)C2=CN=C(C=C2C(=O)O)N
- Organic synthesis: The presence of the amine and carboxylic acid functional groups makes this molecule a potential building block for more complex organic molecules. Researchers might use it as a starting material for the synthesis of pharmaceuticals or other functional materials [].
- Metal coordination chemistry: The molecule's ability to form bonds with metal ions through the nitrogen and oxygen atoms could be of interest in coordination chemistry research. Studying its complexation properties with different metals could lead to the development of novel catalysts or materials with specific properties [].
- Medicinal chemistry: The isonicotinic acid moiety (the pyridine ring with a carboxylic acid group) is present in several clinically used drugs. Further exploration might reveal if 2-Amino-5-(4-formylphenyl)isonicotinic acid possesses any biological activity or if it can be modified to create new drug candidates [].
XLogP3
1.1
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
2
Exact Mass
242.06914219 g/mol
Monoisotopic Mass
242.06914219 g/mol
Heavy Atom Count
18
Dates
Last modified: 11-23-2023
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